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Compound of Interest

Compound Name: Methyl 3-bromopropanoate

Cat. No.: B147280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

Methyl 3-bromopropanoate, a versatile reagent in organic synthesis. The information is

presented to be a valuable resource for laboratory and research applications.

Core Physical Properties
Methyl 3-bromopropanoate is a colorless to light yellow liquid.[1] It is a crucial intermediate in

the synthesis of various pharmaceuticals and agrochemicals due to its reactive bromine

substituent.[1]

Table 1: Quantitative Physical Properties of Methyl 3-bromopropanoate
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Property Value Source(s)

Molecular Formula C4H7BrO2 [1][2][3]

Molecular Weight 167.00 g/mol [1][3]

Density 1.53 g/mL at 25 °C [4][5][6]

Boiling Point 64-66 °C at 18 mmHg [1][5][6][7]

105 °C at 60 mmHg [2]

Melting Point Not available [8]

Refractive Index (n20/D) 1.458 [4][5][6]

Flash Point 75 °C (167 °F) - closed cup [2][7]

Solubility Immiscible in water [5][9]

Appearance Colorless to light yellow liquid [1][2]

Experimental Protocols
Detailed methodologies for determining the key physical properties of liquid compounds like

Methyl 3-bromopropanoate are outlined below.

Determination of Boiling Point (Thiele Tube Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[10] The Thiele tube method is a common and efficient technique for this

determination, requiring a small sample size.[11]

Apparatus:

Thiele tube

Thermometer

Small test tube

Capillary tube (sealed at one end)
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Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath liquid

Procedure:

Fill the Thiele tube with a suitable heating bath liquid.

Place a few milliliters of Methyl 3-bromopropanoate into the small test tube.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

Attach the test tube to the thermometer and immerse them in the Thiele tube, ensuring the

sample is level with the thermometer bulb.

Gently heat the side arm of the Thiele tube.

Observe for a continuous stream of bubbles emerging from the open end of the capillary

tube.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[11][12]

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it can be determined by

accurately measuring the mass of a known volume.[13]

Apparatus:

Graduated cylinder or pycnometer (density bottle)

Analytical balance

Procedure:

Measure and record the mass of a clean, dry graduated cylinder or pycnometer.[14][15]
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Add a known volume of Methyl 3-bromopropanoate to the graduated cylinder or fill the

pycnometer to its calibrated volume.

Measure and record the combined mass of the container and the liquid.[14][15]

Calculate the mass of the liquid by subtracting the mass of the empty container.

Calculate the density using the formula: Density = Mass / Volume.[14] For higher precision,

repeat the measurement multiple times and calculate the average.[14]

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property and can be used to identify and

assess the purity of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry.

Calibrate the instrument using a standard sample with a known refractive index (e.g., distilled

water).

Place a few drops of Methyl 3-bromopropanoate onto the surface of the prism.

Close the prisms and allow the sample to equilibrate to the desired temperature (typically

20°C), which can be maintained by a circulating water bath.

Look through the eyepiece and adjust the control to bring the dividing line between the light

and dark fields into sharp focus on the crosshairs.

Read the refractive index value from the scale.
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Experimental Workflow Visualization
The following diagram illustrates a typical laboratory synthesis of Methyl 3-bromopropanoate.

One common method involves the reaction of methyl acrylate with hydrogen bromide.[16]
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Caption: Synthesis workflow for Methyl 3-bromopropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Methyl 3-Bromopropionate | 3395-91-3 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

3. Methyl 3-bromopropanoate | C4H7BrO2 | CID 76934 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. chembk.com [chembk.com]

5. Methyl 3-bromopropionate | 3395-91-3 [chemicalbook.com]

6. 3395-91-3 CAS MSDS (Methyl 3-bromopropionate) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

7. Methyl 3-bromopropionate, 97% 25 mL | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

8. labproinc.com [labproinc.com]

9. Methyl 3-bromopropionate, 97% | Fisher Scientific [fishersci.ca]

10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

11. chem.libretexts.org [chem.libretexts.org]

12. vijaynazare.weebly.com [vijaynazare.weebly.com]

13. chem.libretexts.org [chem.libretexts.org]

14. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

15. wjec.co.uk [wjec.co.uk]

16. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Methyl 3-bromopropanoate]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b147280?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/06991
https://www.tcichemicals.com/IN/en/p/B0648
https://www.tcichemicals.com/IN/en/p/B0648
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-bromopropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-bromopropanoate
https://www.chembk.com/en/chem/Methyl%203-bromopropionate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9362390.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9362390.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9362390.aspx
https://www.fishersci.com/shop/products/methyl-3-bromopropionate-97-thermo-scientific/AC221790250
https://www.fishersci.com/shop/products/methyl-3-bromopropionate-97-thermo-scientific/AC221790250
https://labproinc.com/products/methyl-3-bromopropionate-100g-b0648-100g
https://www.fishersci.ca/shop/products/methyl-3-bromopropionate-97-thermo-scientific-1/p-7046379
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://orgsyn.org/demo.aspx?prep=cv3p0576
https://www.benchchem.com/product/b147280#physical-properties-of-methyl-3-bromopropanoate
https://www.benchchem.com/product/b147280#physical-properties-of-methyl-3-bromopropanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b147280#physical-properties-of-methyl-3-
bromopropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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